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Abstract
Artemorin, a germacranolide sesquiterpene lactone found in various plants of the Asteraceae

family, has been identified as a contact allergen. This technical guide provides a

comprehensive overview of the role of Artemorin in eliciting allergic contact dermatitis (ACD).

It consolidates available quantitative data on the allergenicity of sesquiterpene lactones, details

relevant experimental protocols for assessing sensitization, and elucidates the key signaling

pathways involved in the allergic response to haptens like Artemorin. This document is

intended to serve as a resource for researchers and professionals in the fields of dermatology,

immunology, and drug development.

Introduction
Artemorin is a naturally occurring sesquiterpene lactone with the molecular formula

C15H20O3.[1] It is found in various plant species, including those from the Artemisia genus.[1]

Like many other sesquiterpene lactones, Artemorin is recognized as a hapten—a small

molecule that can elicit an immune response only when bound to a larger carrier protein. This

property underlies its role as a contact allergen, capable of causing allergic contact dermatitis

(ACD) in sensitized individuals.[1] ACD is a delayed-type hypersensitivity reaction mediated by

T-cells.[2] Understanding the mechanisms of Artemorin-induced allergy is crucial for risk

assessment, clinical diagnosis, and the development of safer products.
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Physicochemical Properties of Artemorin
A summary of the key physicochemical properties of Artemorin is presented in Table 1.

Property Value Reference

Molecular Formula C15H20O3 [1]

Molecular Weight 248.32 g/mol [1]

IUPAC Name

(3aS,7R,10E,11aR)-7-hydroxy-

10-methyl-3,6-

bis(methylene)-3a,4,5,6,7,8,9,

11a-

octahydrocyclodeca[b]furan-

2(3H)-one

[1]

CAS Number 64845-92-7 [1]

Quantitative Allergenicity Data
Direct quantitative data on the sensitization rate and elicitation concentrations specifically for

Artemorin are limited in the published literature. However, data from studies on a standardized

"sesquiterpene lactone mix" (SL mix), which is used for diagnostic patch testing for Compositae

allergy, provide a valuable surrogate for estimating its allergenic potential. The standard SL mix

typically contains alantolactone, dehydrocostus lactone, and costunolide.

Allergen/Mi
x

Test
Concentrati
on (% in
Petrolatum)

Population
Number of
Patients
Tested

Sensitizatio
n Rate (%)

Reference

Sesquiterpen

e Lactone

Mix

0.1%
European

clinics
10,695 1.0%

Sesquiterpen

e Lactone

Mix

0.1%
European

clinics
4,011 ~1.5% [3]
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Mechanism of Allergic Contact Dermatitis to
Artemorin
The allergic response to Artemorin follows the general mechanism of allergic contact

dermatitis, which can be divided into two phases: sensitization and elicitation.

Sensitization Phase
The sensitization phase is the initial exposure to the allergen that primes the immune system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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